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L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt L-Isolecucine 7-Amido-4-methylcoumarin Trifluoroacetate Salt is an enzyme substrate. It can be used as analytical reagent use and in biological study of detection of yeasts and/or molds in a food sample using aminopeptidase substrates containing a fluorescent marker.
Brand Name: Vulcanchem
CAS No.: 191723-68-9
VCID: VC20923059
InChI: InChI=1S/C16H20N2O3.C2HF3O2/c1-4-9(2)15(17)16(20)18-11-5-6-12-10(3)7-14(19)21-13(12)8-11;3-2(4,5)1(6)7/h5-9,15H,4,17H2,1-3H3,(H,18,20);(H,6,7)/t9-,15-;/m0./s1
SMILES: CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O
Molecular Formula: C18H21F3N2O5
Molecular Weight: 402.4 g/mol

L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt

CAS No.: 191723-68-9

Cat. No.: VC20923059

Molecular Formula: C18H21F3N2O5

Molecular Weight: 402.4 g/mol

* For research use only. Not for human or veterinary use.

L-Isoleucine-7-amido-4-methylcoumarin trifluoroacetate salt - 191723-68-9

Specification

Description L-Isolecucine 7-Amido-4-methylcoumarin Trifluoroacetate Salt is an enzyme substrate. It can be used as analytical reagent use and in biological study of detection of yeasts and/or molds in a food sample using aminopeptidase substrates containing a fluorescent marker.
CAS No. 191723-68-9
Molecular Formula C18H21F3N2O5
Molecular Weight 402.4 g/mol
IUPAC Name (2S,3S)-2-amino-3-methyl-N-(4-methyl-2-oxochromen-7-yl)pentanamide;2,2,2-trifluoroacetic acid
Standard InChI InChI=1S/C16H20N2O3.C2HF3O2/c1-4-9(2)15(17)16(20)18-11-5-6-12-10(3)7-14(19)21-13(12)8-11;3-2(4,5)1(6)7/h5-9,15H,4,17H2,1-3H3,(H,18,20);(H,6,7)/t9-,15-;/m0./s1
Standard InChI Key XPPJTDCCTDQORL-UXZWUECBSA-N
Isomeric SMILES CC[C@H](C)[C@@H](C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O
SMILES CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O
Canonical SMILES CCC(C)C(C(=O)NC1=CC2=C(C=C1)C(=CC(=O)O2)C)N.C(=O)(C(F)(F)F)O

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